Cas no 77656-96-3 (2-(2-nitrophenyl)propanoic Acid)

• Product Name: 2-(2-nitrophenyl)propanoic Acid
• CAS No: 77656-96-3
• MF: C₉H₉NO₄
• MW: 195.172062635422
• CID: 4656204
• PubChem ID: 10954460
• Update Time: 2023-08-29

2-(2-nitrophenyl)propanoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-nitrophenyl)propanoic Acid
• o-Nitrophenylpropionsaure
• Benzeneacetic acid, alpha-methyl-2-nitro-

• Inchi： 1S/C9H9NO4/c1-6(9(11)12)7-4-2-3-5-8(7)10(13)14/h2-6H,1H3,(H,11,12)
• InChI Key： BCYIUCVPTJDUPV-UHFFFAOYSA-N
• SMILES： OC(C(C)C1C=CC=CC=1[N+](=O)[O-])=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 236
• XLogP3: 1.8
• Topological Polar Surface Area: 83.1